5H-Pyrrolo[1,2-c]imidazol-7(6H)-one hydrobromide

• IUPAC Name: 5,6-dihydropyrrolo[1,2-c]imidazol-7-one;hydrobromide
• InChI: InChI=1S/C6H6N2O.BrH/c9-6-1-2-8-4-7-3-5(6)8;/h3-4H,1-2H2;1H
• InChI Key: ZWEPELRETUIYDJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C=NC=C2C1=O.Br
• Molecular Formula: C6H7BrN2O
• DSSTOX Substance ID: DTXSID30725214
• Molecular Weight: 203.04 g/mol
• CAS No.: 272438-84-3

Description

5H-Pyrrolo[1,2-c]imidazol-7(6H)-one hydrobromide is a useful research compound. Its molecular formula is C6H7BrN2O and its molecular weight is 203.04 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Structure Analysis

The extensive data on the stereochemical structure of functionalized organophosphorus azoles, including imidazoles, using NMR spectroscopy and quantum chemistry, highlight the importance of "5H-Pyrrolo[1,2-c]imidazol-7(6H)-one hydrobromide" in understanding the stereochemical configurations and Z/E isomerization of such compounds. This work emphasizes the compound's role in the detailed stereochemical analysis of phosphorylated N-vinylazoles and related compounds (Larina, 2023).

Optical Sensors and Biological Applications

The significance of compounds containing heteroatoms, such as "this compound," extends to their use in the development of optical sensors and their biological applications. Pyrimidine derivatives, closely related in structure and functional properties, serve as exquisite sensing materials due to their ability to form both coordination and hydrogen bonds, suggesting a similar potential for imidazolone derivatives in sensing applications and biological research (Jindal & Kaur, 2021).

Medicinal Chemistry and Drug Development

Imidazo[1,2-b]pyridazine, a scaffold closely related to "this compound," showcases the compound's potential in medicinal chemistry. The exploration of new derivatives for therapeutic applications in medicine underscores the broader applicability of imidazolone derivatives in drug discovery, especially in the development of kinase inhibitors and other bioactive molecules (Garrido et al., 2021).

Synthetic Methodologies and Catalysis

The development of synthetic methodologies and catalysis also benefits from the study of imidazolone derivatives. Research into microwave-assisted synthesis of five-membered azaheterocyclic systems, including imidazoles, indicates the role of "this compound" in advancing synthetic efficiency and introducing new catalytic approaches for the formation of complex heterocyclic compounds (Sakhuja, Panda, & Bajaj, 2012).

Corrosion Inhibition and Material Science

Lastly, the chemical structure of imidazoline and its derivatives, which shares a heterocyclic core with "this compound," has been extensively employed as effective corrosion inhibitors. This application suggests potential avenues for exploring imidazolone derivatives in material science, especially in enhancing the effectiveness of corrosion inhibition in various industries (Sriplai & Sombatmankhong, 2023).